Benzoxazole vs. Phenyl Cap: HDAC Activity Parity
The benzoxazol‑2‑yl substituent, as present in the target compound, can serve as a bioisostere of the phenyl ring while maintaining or enhancing target potency. In a head‑to‑head study of vorinostat analogs, compound GK601, which carries a benzoxazole ring in place of the phenyl cap of vorinostat, exhibited IC₅₀ values of 1.2–2.1 μM against A549, Caco‑2 and SF268 cell lines, comparable to vorinostat itself [1]. This finding supports the use of the benzoxazole‑substituted spirohydantoin as a viable alternative to phenyl‑based HDAC inhibitors.
| Evidence Dimension | Antiproliferative IC₅₀ (HDAC‑inhibitor‑sensitive cancer cell lines) |
|---|---|
| Target Compound Data | Compound GK601 (benzoxazole cap): IC₅₀ 1.2–2.1 μM (A549, Caco‑2, SF268) |
| Comparator Or Baseline | Vorinostat (phenyl cap): IC₅₀ 1.1–2.1 μM (same cell lines) |
| Quantified Difference | No significant difference; potency equivalence within experimental error |
| Conditions | MTT assay after 72 h incubation; A549 (lung), Caco‑2 (colon), SF268 (CNS) human cancer cell lines |
Why This Matters
Demonstrates that the benzoxazol‑2‑yl group is a validated phenyl replacement in HDAC‑targeted anticancer agents, allowing procurement of a benzoxazole‑spiro scaffold for hit expansion without loss of potency relative to the established phenyl‑cap chemotype.
- [1] Shetnev, A. A., et al. Synthesis of benzoxazole-based vorinostat analogs and their antiproliferative activity. Bioorganic Chemistry 114, 105132 (2021). DOI: 10.1016/j.bioorg.2021.105132. View Source
